REACTION_CXSMILES
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[C:1]([NH2:9])(=[O:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.C([O-])([O-])=O.[K+].[K+].[C@@H]1(N)CCCC[C@H]1N.Br[C:25]1[CH:30]=[CH:29][CH:28]=[CH:27][C:26]=1[O:31][CH3:32]>[Cu]I.O1CCOCC1>[CH3:32][O:31][C:26]1[CH:27]=[CH:28][CH:29]=[CH:30][C:25]=1[NH:9][C:1](=[O:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:1.2.3|
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Name
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Quantity
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40 μL
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Type
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reactant
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Smiles
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[C@@H]1([C@@H](CCCC1)N)N
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Name
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Quantity
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0.38 mL
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Type
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reactant
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Smiles
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BrC1=C(C=CC=C1)OC
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Name
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Quantity
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0.5 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Type
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CUSTOM
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Details
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the reaction mixture was stirred magnetically at 110° C. for 23 h
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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evacuated
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Type
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CUSTOM
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Details
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The Schlenk tube was sealed
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Type
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TEMPERATURE
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Details
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The resulting suspension was cooled to room temperature
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Type
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FILTRATION
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Details
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filtered through a 0.5×1 cm pad of silica gel eluting with 10 mL of ethyl acetate
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated
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Type
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CUSTOM
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Details
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the residue was purified by flash chromatography on silica gel (2×20 cm; hexane-ethyl acetate 5:1; 20 mL fractions)
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Reaction Time |
23 h |
Name
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Type
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product
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Smiles
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COC1=C(C=CC=C1)NC(C1=CC=CC=C1)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 573 mg | |
YIELD: PERCENTYIELD | 83% | |
YIELD: CALCULATEDPERCENTYIELD | 82.7% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |